Cas no 930293-17-7 ()

• CAS No: 930293-17-7
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 6714383
• PubChem ID: 25017328
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H6N2OS/c1-5-4-13-9-7(5)8(12)6(2-10)3-11-9/h3-4H,1H3,(H,11,12)
• InChI Key： ATBJXDSXNIXXNQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C(C(C#N)=CNC1=2)=O

Computed Properties

• Exact Mass: 190.02008399g/mol
• Monoisotopic Mass: 190.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines